3-Isobutylpyridine 3-Isobutylpyridine 3-(2-Methylpropyl)pyridine, also known as 3-isobutyl-pyridine or fema 3371, belongs to the class of organic compounds known as pyridines and derivatives. Pyridines and derivatives are compounds containing a pyridine ring, which is a six-member aromatic heterocycle which consists of one nitrogen atom and five carbon atoms. 3-(2-Methylpropyl)pyridine is slightly soluble (in water) and a very strong basic compound (based on its pKa). Within the cell, 3-(2-methylpropyl)pyridine is primarily located in the cytoplasm. 3-(2-Methylpropyl)pyridine has a strong and aromatic taste.
Brand Name: Vulcanchem
CAS No.: 14159-61-6
VCID: VC20988138
InChI: InChI=1S/C9H13N/c1-8(2)6-9-4-3-5-10-7-9/h3-5,7-8H,6H2,1-2H3
SMILES: CC(C)CC1=CN=CC=C1
Molecular Formula: C9H13N
Molecular Weight: 135.21 g/mol

3-Isobutylpyridine

CAS No.: 14159-61-6

Cat. No.: VC20988138

Molecular Formula: C9H13N

Molecular Weight: 135.21 g/mol

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3-Isobutylpyridine - 14159-61-6

Specification

Description 3-(2-Methylpropyl)pyridine, also known as 3-isobutyl-pyridine or fema 3371, belongs to the class of organic compounds known as pyridines and derivatives. Pyridines and derivatives are compounds containing a pyridine ring, which is a six-member aromatic heterocycle which consists of one nitrogen atom and five carbon atoms. 3-(2-Methylpropyl)pyridine is slightly soluble (in water) and a very strong basic compound (based on its pKa). Within the cell, 3-(2-methylpropyl)pyridine is primarily located in the cytoplasm. 3-(2-Methylpropyl)pyridine has a strong and aromatic taste.
CAS No. 14159-61-6
Molecular Formula C9H13N
Molecular Weight 135.21 g/mol
IUPAC Name 3-(2-methylpropyl)pyridine
Standard InChI InChI=1S/C9H13N/c1-8(2)6-9-4-3-5-10-7-9/h3-5,7-8H,6H2,1-2H3
Standard InChI Key DEGXTCKEZCCZOP-UHFFFAOYSA-N
SMILES CC(C)CC1=CN=CC=C1
Canonical SMILES CC(C)CC1=CN=CC=C1

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